![molecular formula C20H22N2O5S B216229 N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-benzodioxole-5-carboxamide](/img/structure/B216229.png)
N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-benzodioxole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-benzodioxole-5-carboxamide, also known as BIX 01294, is a small molecule inhibitor that targets the histone methyltransferase G9a. G9a is responsible for the methylation of histone H3 at lysine 9, which is associated with gene silencing. BIX 01294 has been widely used in scientific research to investigate the role of G9a in various biological processes.
Mechanism of Action
N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-benzodioxole-5-carboxamide 01294 targets the SET domain of G9a, which is responsible for the methylation of histone H3 at lysine 9. By inhibiting G9a, this compound 01294 prevents the methylation of histone H3 at lysine 9, leading to the activation of genes that were previously silenced.
Biochemical and Physiological Effects:
This compound 01294 has been shown to have a variety of biochemical and physiological effects. In addition to inhibiting G9a, this compound 01294 has been shown to inhibit the activity of other histone methyltransferases, including GLP and SETDB1. This compound 01294 has also been shown to induce apoptosis in cancer cells and promote the differentiation of stem cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-benzodioxole-5-carboxamide 01294 in lab experiments is its specificity for G9a. This compound 01294 has been shown to have minimal off-target effects, making it a useful tool for investigating the role of G9a in various biological processes. However, one limitation of using this compound 01294 is its relatively low potency. Higher concentrations of this compound 01294 are often required to achieve the desired effect, which can lead to non-specific effects and toxicity.
Future Directions
There are many future directions for research involving N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-benzodioxole-5-carboxamide 01294. One area of interest is the development of more potent and selective inhibitors of G9a. Another area of interest is the investigation of the role of G9a in various diseases, including cancer and neurological disorders. Additionally, the use of this compound 01294 in combination with other drugs or therapies is an area of potential future research.
Synthesis Methods
N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-benzodioxole-5-carboxamide 01294 can be synthesized using a multi-step process that involves the reaction of 4-methylpiperidine, 4-nitrobenzenesulfonyl chloride, and 1,3-benzodioxole-5-carboxylic acid. The resulting intermediate is then reduced using palladium on carbon to yield this compound 01294.
Scientific Research Applications
N-{4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-benzodioxole-5-carboxamide 01294 has been used in a variety of scientific research applications, including epigenetics, cancer research, and stem cell research. In epigenetics, this compound 01294 has been used to investigate the role of G9a in gene silencing and chromatin remodeling. In cancer research, this compound 01294 has been shown to inhibit the growth of cancer cells in vitro and in vivo. In stem cell research, this compound 01294 has been used to promote the differentiation of embryonic stem cells into neural cells.
properties
Molecular Formula |
C20H22N2O5S |
---|---|
Molecular Weight |
402.5 g/mol |
IUPAC Name |
N-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]-1,3-benzodioxole-5-carboxamide |
InChI |
InChI=1S/C20H22N2O5S/c1-14-8-10-22(11-9-14)28(24,25)17-5-3-16(4-6-17)21-20(23)15-2-7-18-19(12-15)27-13-26-18/h2-7,12,14H,8-11,13H2,1H3,(H,21,23) |
InChI Key |
FEPPOHCSKQCPQI-UHFFFAOYSA-N |
SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC4=C(C=C3)OCO4 |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC4=C(C=C3)OCO4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.